3-(4-Cyclopropyl-piperazin-1-yl)-6-(3-nitro-phenyl)-pyridazine
Cat. No. B8280931
M. Wt: 325.4 g/mol
InChI Key: WCEJUNANDLEHON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:28]([OH:29])[CH2:30][CH2:31][CH3:32].[CH:17]1([N:20]2[CH2:21][CH2:22][NH:23][CH2:24][CH2:25]2)[CH2:18][CH2:19]1.[Cl-:26].[Cl:1][c:2]1[n:3][n:4][c:5](-[c:8]2[cH:9][c:10]([N+:14](=[O:15])[O-:16])[cH:11][cH:12][cH:13]2)[cH:6][cH:7]1.[NH4+:27]>>[c:2]1([N:23]2[CH2:22][CH2:21][N:20]([CH:17]3[CH2:18][CH2:19]3)[CH2:25][CH2:24]2)[n:3][n:4][c:5](-[c:8]2[cH:9][c:10]([N+:14](=[O:15])[O-:16])[cH:11][cH:12][cH:13]2)[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCCO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CN(C2CC2)CCN1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Cl-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])c1cccc(-c2ccc(Cl)nn2)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[NH4+]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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O=[N+]([O-])c1cccc(-c2ccc(N3CCN(C4CC4)CC3)nn2)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
